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Compound of Interest

Compound Name: 2-Methylcitric acid

Cat. No.: B130144 Get Quote

This guide provides essential safety protocols and logistical information for the handling and

disposal of 2-Methylcitric acid in a laboratory setting. The information is intended for

researchers, scientists, and professionals in drug development to ensure safe operational

procedures.

Chemical Identifier:

Name: 2-Methylcitric acid

Synonyms: 2-hydroxy-1,2,3-butanetricarboxylic acid, Methylcitric acid[1][2]

CAS Number: 6061-96-7[1][3]

Hazard Identification and Personal Protective Equipment
(PPE)
Safety data sheets for 2-Methylcitric acid present varied hazard classifications. To ensure

maximum safety, a conservative approach is recommended, addressing all potential hazards

identified across multiple sources. Some sources classify the substance as non-hazardous,

while others indicate it may be harmful if swallowed, cause serious eye irritation, skin irritation,

and respiratory irritation, and is very toxic to aquatic life with long-lasting effects.[1][3][4][5]

Summary of Potential Hazards and Required PPE:
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Hazard Category Potential Effect
Recommended Personal
Protective Equipment
(PPE)

Eye Contact
Causes serious eye irritation[4]

[5]

Safety glasses with side

shields, chemical safety

goggles, or a face shield.[4][6]

[7]

Skin Contact May cause skin irritation[5]

Chemical-resistant gloves

(e.g., nitrile rubber), lab coat,

and long pants.[4][5]

Inhalation
May cause respiratory

irritation[5]

Use in a well-ventilated area or

with a fume hood. If dust or

aerosols may be generated, a

NIOSH-approved respirator is

recommended.[2][5]

Ingestion Harmful if swallowed[3]

Do not eat, drink, or smoke

when using this product. Wash

hands thoroughly after

handling.[3]

Environmental
Very toxic to aquatic life with

long lasting effects[3]

Avoid release to the

environment. Collect spillage.

[3]

Operational Plan for Handling 2-Methylcitric Acid
1. Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.[2][5]

2. Personal Protective Equipment (PPE) Protocol:

Eye and Face Protection: Wear chemical safety goggles that provide a complete seal around

the eyes. A face shield may be worn in addition to goggles for maximum protection.[4][6][7]
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Hand Protection: Wear compatible chemical-resistant gloves. Nitrile gloves are a suitable

option. Inspect gloves for any tears or punctures before use.

Skin and Body Protection: Wear a buttoned lab coat over personal clothing. Ensure legs are

covered with long pants and wear closed-toe shoes.[7]

3. Handling Procedures:

Avoid creating dust or aerosols.[2]

Weigh and handle the solid material in a fume hood.

Avoid all personal contact, including inhalation.[4]

Wash hands thoroughly with soap and water after handling and before eating, drinking, or

smoking.[3][5]

Keep the container tightly closed when not in use.[1]

4. Storage:

Store in a cool, dry, and well-ventilated area.[4]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[2]

Some suppliers recommend refrigeration (+2°C to +8°C).[5]

First-Aid Measures
After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

After Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. If irritation persists, seek medical attention.[4]

After Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention.[2]
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After Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Seek medical

attention if you feel unwell.[2][3]

Disposal Plan
Waste Classification: Due to its potential aquatic toxicity, 2-Methylcitric acid waste should

be treated as hazardous chemical waste.[3]

Disposal Method: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[3][4] Do not allow the product to

enter drains or waterways.[1]

Contaminated Packaging: Empty containers may retain product residue and should be

disposed of in the same manner as the chemical waste.

Handling Workflow for 2-Methylcitric Acid```dot
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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